Cas no 87780-47-0 (4-Thiazolidinone, 2-[4-(dimethylamino)phenyl]-3-(1-oxido-2-pyridinyl)-)

• Product Name: 4-Thiazolidinone, 2-[4-(dimethylamino)phenyl]-3-(1-oxido-2-pyridinyl)-
• CAS No: 87780-47-0
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 652424
• PubChem ID: 13173124
• Update Time: 2025-04-19

4-Thiazolidinone, 2-[4-(dimethylamino)phenyl]-3-(1-oxido-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 2-[4-(dimethylamino)phenyl]-3-(1-oxido-2-pyridinyl)-
• 2-[4-(dimethylamino)phenyl]-3-(1-oxidopyridin-1-ium-2-yl)-1,3-thiazolidin-4-one
• 2-[4-(Dimethylamino)phenyl]-3-(1-oxo-1lambda~5~-pyridin-2-yl)-1,3-thiazolidin-4-one
• DTXSID60524696
• 87780-47-0

• Inchi： 1S/C16H17N3O2S/c1-17(2)13-8-6-12(7-9-13)16-19(15(20)11-22-16)14-5-3-4-10-18(14)21/h3-10,16H,11H2,1-2H3
• InChI Key： HJKLMEJKSZQXRM-UHFFFAOYSA-N
• SMILES： S1CC(N(C2C=CC=C[N+]=2[O-])C1C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 315.10414797g/mol
• Monoisotopic Mass: 315.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.3Ų